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Compound of Interest

Compound Name: Pgam1-IN-1

Cat. No.: B2657809 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical reagents like Pgam1-IN-1 are paramount for

ensuring a safe and compliant research environment. This guide provides essential safety and

logistical information, focusing on operational and disposal plans for Pgam1-IN-1, a notable

inhibitor of phosphoglycerate mutase 1 (PGAM1).

Chemical and Physical Properties
A summary of the known quantitative data for Pgam1-IN-1 is presented below. This information

is critical for safe handling, storage, and the formulation of experimental protocols.
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Property Value Source

CAS Number 2438637-65-9 [CymitQuimica]

Molecular Formula C₁₉H₁₁ClFNO₆S [CymitQuimica]

Molecular Weight 435.81 g/mol [CymitQuimica]

Physical Form Solid [CymitQuimica]

Purity >98% [CymitQuimica]

IC₅₀ against PGAM1 6.4 µM [MedChemExpress]

Solubility
in DMSO: ≥ 5 mg/mL (11.47

mM)
[MedChemExpress]

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month
[MedChemExpress]

Experimental Workflow and Signaling Pathway
Pgam1-IN-1 is utilized in research to inhibit the enzymatic activity of PGAM1, a key enzyme in

the glycolytic pathway. Understanding its mechanism of action is crucial for designing and

interpreting experiments.

PGAM1 Signaling Pathway Inhibition
The following diagram illustrates the role of PGAM1 in glycolysis and the point of inhibition by

Pgam1-IN-1. PGAM1 catalyzes the conversion of 3-phosphoglycerate (3-PG) to 2-

phosphoglycerate (2-PG), a critical step in the energy-producing phase of glycolysis. By

inhibiting PGAM1, Pgam1-IN-1 can modulate downstream metabolic processes and affect

cellular bioenergetics, which is of particular interest in cancer research.
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Caption: Inhibition of the PGAM1-catalyzed step in glycolysis by Pgam1-IN-1.
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General Experimental Protocol for Cellular Assays
Below is a generalized workflow for treating cultured cells with Pgam1-IN-1 to study its effects

on cellular processes.
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Caption: A typical experimental workflow for in vitro studies using Pgam1-IN-1.
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Proper Disposal Procedures
As with any laboratory chemical, the disposal of Pgam1-IN-1 and its associated waste must be

conducted in a manner that ensures the safety of personnel and the protection of the

environment. While a specific, universally mandated disposal protocol for Pgam1-IN-1 is not

available, the following step-by-step procedures are based on standard best practices for

chemical waste management and should be followed in conjunction with your institution's

specific guidelines.

Step 1: Consultation of Safety Data Sheet (SDS) and Institutional Policies

Before handling or disposing of Pgam1-IN-1, always consult the manufacturer-provided

Safety Data Sheet (SDS). While not always publicly available, your institution's

environmental health and safety (EHS) office should have access to it.

Familiarize yourself with your institution's specific policies and procedures for chemical waste

disposal. These guidelines will take precedence and are tailored to your local regulatory

requirements.

Step 2: Personal Protective Equipment (PPE)

Always wear appropriate PPE when handling Pgam1-IN-1 and its waste. This includes, but

is not limited to:

Safety glasses or goggles

A laboratory coat

Chemical-resistant gloves (e.g., nitrile)

Step 3: Segregation of Waste

Solid Waste:

Unused or expired Pgam1-IN-1 powder should be disposed of as solid chemical waste.

Contaminated items such as weigh boats, pipette tips, and microfuge tubes should also be

collected in a designated solid chemical waste container.
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Liquid Waste:

Solutions containing Pgam1-IN-1 (e.g., stock solutions in DMSO, cell culture media) must

be collected as liquid chemical waste.

Do not pour solutions containing Pgam1-IN-1 down the drain.

Sharps Waste:

Needles or other sharps contaminated with Pgam1-IN-1 should be disposed of in a

designated sharps container that is also labeled for chemical waste.

Step 4: Labeling of Waste Containers

All waste containers must be clearly and accurately labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Pgam1-IN-1"

The solvent used (e.g., "in Dimethyl Sulfoxide")

An approximate concentration or quantity of the waste

The date the waste was first added to the container

Step 5: Storage of Waste

Store waste containers in a designated, well-ventilated satellite accumulation area.

Ensure containers are kept closed except when adding waste.

Store in secondary containment to prevent spills.

Step 6: Arranging for Disposal

Contact your institution's EHS office to arrange for the pickup and disposal of the chemical

waste.
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Follow their specific procedures for scheduling a waste pickup.

General Principle of Chemical Disposal

The overarching principle for the disposal of Pgam1-IN-1, and any laboratory chemical, is to

adhere to all prevailing country, federal, state, and local regulations.[1] Contaminated

packaging and materials should also be handled and disposed of in accordance with these

regulations.[1] If you are ever in doubt about the proper disposal procedure, contact your

institution's EHS department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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